![molecular formula C10H9NO2S B010830 Ethyl benzo[d]thiazole-5-carboxylate CAS No. 103261-70-7](/img/structure/B10830.png)
Ethyl benzo[d]thiazole-5-carboxylate
Overview
Description
Ethyl benzo[d]thiazole-5-carboxylate is a chemical compound with the molecular formula C10H9NO2S. It is also known as ethyl 1,3-benzothiazole-5-carboxylate. The compound belongs to the thiazole class and contains a benzothiazole ring fused with an ethyl ester group. Its IUPAC name reflects this structure .
Molecular Structure Analysis
The molecular structure of ethyl benzo[d]thiazole-5-carboxylate consists of a benzothiazole ring (benzo[d]thiazole) fused with an ethyl carboxylate group. The benzothiazole ring contains a sulfur atom and a nitrogen atom, resulting in its characteristic heterocyclic structure .Physical and Chemical Properties Analysis
Safety and Hazards
Scientific Research Applications
Antioxidant Applications
Ethyl benzo[d]thiazole-5-carboxylate: derivatives have been explored for their potential as antioxidants . Antioxidants are crucial in combating oxidative stress in biological systems, which can lead to various diseases. The thiazole ring, a component of this compound, has been associated with antioxidant activity, which can help in neutralizing free radicals and protecting cells from damage .
Analgesic and Anti-inflammatory
Compounds containing the thiazole moiety, such as Ethyl benzo[d]thiazole-5-carboxylate, have shown significant analgesic and anti-inflammatory activities . This makes them potential candidates for the development of new pain relief medications that could offer an alternative to current treatments with fewer side effects .
Antimicrobial and Antifungal
The thiazole ring is known for its antimicrobial and antifungal properties . Ethyl benzo[d]thiazole-5-carboxylate derivatives can be synthesized to target a variety of pathogenic bacteria and fungi, offering a pathway for new antibiotics and antifungal agents, especially in an era of increasing resistance to existing drugs .
Antiviral Activity
Research has indicated that thiazole derivatives exhibit antiviral activity . This includes potential efficacy against HIV, making Ethyl benzo[d]thiazole-5-carboxylate a compound of interest for developing new antiretroviral drugs that could be more effective or have fewer side effects than current therapies .
Neuroprotective Effects
Thiazole compounds have been associated with neuroprotective effects . This suggests that Ethyl benzo[d]thiazole-5-carboxylate could play a role in the treatment of neurodegenerative diseases by protecting neuronal cells from damage or death .
Antitumor and Cytotoxic Drug Development
The thiazole ring is a common feature in many antitumor and cytotoxic drugs . Ethyl benzo[d]thiazole-5-carboxylate derivatives could be used to develop new cancer treatments that target tumor cells while minimizing harm to healthy cells, potentially leading to more effective and less toxic cancer therapies .
Mechanism of Action
Target of Action
Ethyl benzo[d]thiazole-5-carboxylate is a compound that belongs to the thiazole family . Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, and antineoplastic drugs . .
Mode of Action
Thiazole derivatives have been known to exhibit diverse biological activities . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for nucleophilic substitution , which could potentially influence its interaction with its targets.
Biochemical Pathways
Thiazole derivatives have been known to affect various biochemical pathways due to their diverse biological activities .
Pharmacokinetics
The compound is described as a solid at room temperature , which could potentially influence its bioavailability.
Result of Action
Thiazole derivatives have been known to exhibit diverse biological activities , suggesting that Ethyl benzo[d]thiazole-5-carboxylate could potentially have a range of effects at the molecular and cellular level.
Action Environment
The compound is described as being stable when sealed in a dry environment at room temperature , suggesting that environmental conditions could potentially influence its stability.
properties
IUPAC Name |
ethyl 1,3-benzothiazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2S/c1-2-13-10(12)7-3-4-9-8(5-7)11-6-14-9/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSBYCGYHRQGYNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)SC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70442418 |
Source
|
| Record name | Ethyl benzo[d]thiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70442418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
103261-70-7 |
Source
|
| Record name | Ethyl 5-benzothiazolecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=103261-70-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl benzo[d]thiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70442418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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